(S)-4-((5-Oxo-2-pyrrolidinyl)carbonyl)morpholine

• CAS No.: 85187-29-7
• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: (5S)-5-(morpholine-4-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C9H14N2O3/c12-8-2-1-7(10-8)9(13)11-3-5-14-6-4-11/h7H,1-6H2,(H,10,12)/t7-/m0/s1
• InChI Key: WPDJMBAXQKFEOI-ZETCQYMHSA-N
• Isomeric SMILES: C1CC(=O)N[C@@H]1C(=O)N2CCOCC2
• Canonical SMILES: C1CC(=O)NC1C(=O)N2CCOCC2

Description

(S)-4-((5-Oxo-2-pyrrolidinyl)carbonyl)morpholine is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 143 g of pyroglutamic acid methyl ester (1 mol) and 139 g morpholine (1.60 mol) in 900 ml of xylene is heated to 140° C. for 20 h. The xylene is evaporated to a volume of 500 ml. From the suspension obtained, the precipitate is filtered off, washed with THF to yield the desired compound after drying in vacuo. From the filtrate the solvent is evaporated completely. This crude product [(R/S)-5-(morpholine-4-carbonyl)pyrrolidin-2-one] is filtered over 800 g silica gel with THF as the solvent and evaporated to dryness to yield a second crop of the desired compound. This compound is used directly in the next step. HPLC analysis shows the material to be in an enantiomeric ratio: 55.8:44.2 [(4-a, R1=H; R4=morpholine): (4-b, R1=H; R4=morpholine), respectively].

Synthesis routes and methods III

Procedure details